Cas no 187963-86-6 (Benzoic acid, 4-(4-bromo-3-thienyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-(4-bromo-3-thienyl)-, ethyl ester
• CAS No: 187963-86-6
• MF: C₁₃H₁₁BrO₂S
• MW: 311.194241762161
• CID: 1383198
• Update Time: 2024-08-16

Benzoic acid, 4-(4-bromo-3-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-bromo-3-thienyl)-, ethyl ester

• Inchi： 1S/C13H11BrO2S/c1-2-16-13(15)10-5-3-9(4-6-10)11-7-17-8-12(11)14/h3-8H,2H2,1H3
• InChI Key： PMTVGAWGXSGKKB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C2C(Br)=CSC=2)C=C1

Computed Properties

• Exact Mass: 309.96633

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 356.3±32.0 °C(Predicted)
• PSA: 26.3